Cas no 35125-65-6 (Phosphonic acid,P-(3-bromophenyl)-, diethyl ester)

• Product Name: Phosphonic acid,P-(3-bromophenyl)-, diethyl ester
• CAS No: 35125-65-6
• MF: C₁₀H₁₄BrO₃P
• MW: 293.094123363495
• MDL: MFCD09263516
• CID: 295356
• PubChem ID: 15836522
• Update Time: 2025-05-22

Phosphonic acid,P-(3-bromophenyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(3-bromophenyl)-, diethyl ester
• Diethyl (3-bromophenyl)phosphonate
• (3-Brom-phenyl)-phosphonsaeure-diaethylester
• 1-Benzyloxy-3,3-bis-carbethoxy-cyclobutane
• 3-(phenylmethoxy)-1,1-cyclobutanedicarboxylic acid,diethyl ester
• 3-Benzyloxy cyclobutane-1,1-dicarboxylic acid diethyl ester
• 3-Benzyloxy-cyclobutan-1,1-dicarbonsaeu
• 3-benzyloxy-cyclobutane-1,1-dicarboxylic acid diethyl ester
• ANW-59759
• diethylester of 3-benzyloxycyclobutane-1,1-dicarboxylic acid
• Diethyl-m-bromphenylphosphonsaeure
• PubChem19705
• 35125-65-6
• 1-bromo-3-diethoxyphosphoryl-benzene
• SCHEMBL4423591
• Diethyl 3-bromophenyl phosphonate,98 %
• 1-bromo-3-diethoxyphosphorylbenzene
• AKOS017343426
• SY285508
• Diethyl 3-bromophenyl phosphonate
• MFCD09263516

• MDL： MFCD09263516
• Inchi： 1S/C10H14BrO3P/c1-3-13-15(12,14-4-2)10-7-5-6-9(11)8-10/h5-8H,3-4H2,1-2H3
• InChI Key： RPBJRLXLLONXDW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 291.98642
• Monoisotopic Mass: 291.98639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 3.34050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Phosphonic acid,P-(3-bromophenyl)-, diethyl ester

Phosphonic Acid, P-(3-Bromophenyl), Diethyl Ester: A Comprehensive Overview

The compound with CAS No. 35125-65-6, commonly referred to as Phosphonic acid, P-(3-bromophenyl), diethyl ester, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a phosphonic acid group attached to a 3-bromophenyl ring and two ethyl ester groups. The phosphonic acid moiety is known for its versatility in chemical reactions, making this compound a valuable intermediate in various synthetic processes.

Recent studies have highlighted the importance of phosphonic acids in materials science, particularly in the development of advanced materials such as polymers and coatings. The diethyl ester groups in this compound contribute to its solubility in organic solvents, making it easier to handle and process in laboratory settings. Additionally, the presence of the 3-bromophenyl group introduces electronic and steric effects that can be exploited in designing novel chemical reactions.

In terms of applications, Phosphonic acid, P-(3-bromophenyl), diethyl ester has been utilized in the synthesis of bioactive molecules. Researchers have demonstrated its potential as a building block for constructing complex organic frameworks, which are essential in drug discovery and agrochemical development. The ability to modify the phosphonic acid group and the diethyl ester substituents provides chemists with a high degree of control over the final product's properties.

Recent advancements in green chemistry have also brought attention to this compound. Scientists are exploring ways to synthesize Phosphonic acid, P-(3-bromophenyl), diethyl ester using more sustainable methods, such as catalytic processes and biocatalysts. These efforts aim to reduce the environmental footprint of chemical manufacturing while maintaining the high quality and performance of the resulting products.

The structural features of this compound make it an attractive candidate for use in electronic materials. The phosphonic acid group can act as a coordinating unit, enabling the formation of metal-organic frameworks (MOFs) and other hybrid materials with tailored electronic properties. Such materials hold promise for applications in energy storage, sensing, and catalysis.

In conclusion, Phosphonic acid, P-(3-bromophenyl), diethyl ester (CAS No. 35125-65-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to unfold, this compound is expected to play an even more prominent role in shaping future innovations.